Cas no 2173999-02-3 (3,3-dimethyl-2-(trifluoromethyl)morpholine)

• Product Name: 3,3-dimethyl-2-(trifluoromethyl)morpholine
• CAS No: 2173999-02-3
• MF: C₇H₁₂F₃NO
• MW: 183.171492576599
• CID: 6294818
• PubChem ID: 134163296
• Update Time: 2025-06-12

3,3-dimethyl-2-(trifluoromethyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-2-(trifluoromethyl)morpholine
• AKOS040802177
• F1913-0551
• starbld0028051
• 2173999-02-3
• EN300-1695891

• Inchi： 1S/C7H12F3NO/c1-6(2)5(7(8,9)10)12-4-3-11-6/h5,11H,3-4H2,1-2H3
• InChI Key： YJNWNAWDPBAUOR-UHFFFAOYSA-N
• SMILES： FC(C1C(C)(C)NCCO1)(F)F

Computed Properties

• Exact Mass: 183.08709849g/mol
• Monoisotopic Mass: 183.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 3,3-dimethyl-2-(trifluoromethyl)morpholine

Introduction to 3,3-dimethyl-2-(trifluoromethyl)morpholine (CAS No. 2173999-02-3) in Modern Chemical Research

3,3-dimethyl-2-(trifluoromethyl)morpholine, identified by the chemical abstracts service number 2173999-02-3, is a fluorinated morpholine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features—specifically the presence of two methyl groups at the 3-position and a trifluoromethyl substituent at the 2-position of the morpholine ring—exhibits intriguing chemical properties that make it a valuable candidate for various synthetic applications.

The morpholine core is a heterocyclic compound consisting of an oxygen atom embedded within a six-membered ring that includes two nitrogen atoms. This structural motif is widely recognized for its versatility in medicinal chemistry due to its ability to form stable hydrogen bonds and interact with biological targets. The introduction of electron-withdrawing groups, such as the trifluoromethyl moiety, further modulates the electronic properties of the molecule, enhancing its reactivity and potential utility in drug design.

Recent advancements in fluorinated heterocycles have highlighted the importance of compounds like 3,3-dimethyl-2-(trifluoromethyl)morpholine in developing novel therapeutics. The trifluoromethyl group, in particular, is renowned for its ability to improve metabolic stability, lipophilicity, and binding affinity towards biological targets. These attributes are critical in the optimization of drug candidates, as they directly influence pharmacokinetic and pharmacodynamic profiles.

In the realm of pharmaceutical development, CAS No. 2173999-02-3 has been explored as a building block for more complex molecules. Its structural framework allows for facile functionalization at multiple positions, enabling chemists to tailor properties such as solubility, bioavailability, and target specificity. For instance, recent studies have demonstrated its utility in synthesizing kinase inhibitors, where the morpholine scaffold serves as a key pharmacophore for binding to protein targets.

The agrochemical sector has also shown interest in this compound due to its potential as an intermediate in the synthesis of pesticides and herbicides. The combination of methyl and trifluoromethyl groups enhances the molecule's resistance to degradation under environmental conditions, making it a promising candidate for formulations designed to withstand field applications.

From a synthetic chemistry perspective, 3,3-dimethyl-2-(trifluoromethyl)morpholine exemplifies the growing trend toward designing molecules with tailored electronic distributions. The trifluoromethyl group exerts a strong electron-withdrawing effect through hyperconjugation and inductive effects, which can be leveraged to fine-tune reaction outcomes in cross-coupling processes or metal-catalyzed transformations. This makes it an attractive precursor for constructing more intricate molecular architectures.

Recent publications have begun to explore the role of this compound in catalysis and material science. Its ability to act as a ligand or co-catalyst in certain reactions has opened new avenues for improving reaction efficiencies and selectivities. Additionally, fluorinated morpholines like CAS No. 2173999-02-3 are being investigated for their potential applications in organic electronics, where their electron-deficient nature contributes to enhanced charge transport properties.

The development of green chemistry principles has further underscored the importance of sustainable synthetic routes for fluorinated compounds. Researchers are increasingly focusing on methodologies that minimize waste and hazardous byproducts, and compounds like 3,3-dimethyl-2-(trifluoromethyl)morpholine offer a viable platform for such innovations. For example, recent studies have reported catalytic processes that allow for the efficient introduction of trifluoromethyl groups without relying on traditional hazardous reagents.

In conclusion, CAS No. 2173999-02-3, corresponding to 3,3-dimethyl-2-(trifluoromethyl)morpholine, represents a multifaceted compound with broad applicability across multiple domains of chemical research. Its unique structural features position it as a valuable intermediate in pharmaceuticals, agrochemicals, catalysis, and material science. As our understanding of fluorinated heterocycles continues to evolve, compounds like this are likely to play an increasingly pivotal role in shaping future advancements.